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Compound of Interest

Compound Name: Ferroptosis-IN-10

Cat. No.: B15591059 Get Quote

Essential Safety and Handling Guide for
Ferroptosis-IN-10
This guide provides crucial safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with Ferroptosis-IN-10 (CAS No.

2375357-96-1). The following procedures are designed to ensure a safe laboratory

environment and proper logistical management of this compound.

Chemical and Physical Properties
While classified as a non-hazardous substance or mixture under the Globally Harmonized

System (GHS), Ferroptosis-IN-10 should be handled with care, adhering to standard

laboratory safety protocols.[1] Key data is summarized below.
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Property Data

Product Name Ferroptosis inducer-1 (Ferroptosis-IN-10)

Catalog Number HY-145595

CAS Number 2375357-96-1

Molecular Formula C₂₅H₂₁ClN₂O₅

GHS Classification Not a hazardous substance or mixture

Occupational Exposure Limits No data available.[1]

Personal Protective Equipment (PPE)
Despite its non-hazardous classification, the use of a full suite of personal protective equipment

is recommended to minimize any potential risk from inhalation, ingestion, or direct contact.[1]
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PPE Category Specification

Eye Protection

Safety goggles with side-shields.[1] These are

essential to protect the eyes from any accidental

splashes or contact with the compound, whether

in solid or solution form.

Hand Protection

Protective gloves.[1] Given the organic nature of

the compound, Nitrile gloves are recommended

as a baseline for their resistance to a broad

range of chemicals. For prolonged or high-

exposure tasks, consider thicker gloves or

double-gloving.[2] Always inspect gloves for

tears or punctures before use.

Skin and Body Protection

Impervious clothing.[1] A standard laboratory

coat is required. For procedures with a higher

risk of spillage, a chemically resistant apron or

coveralls should be worn over the lab coat.

Respiratory Protection

Suitable respirator.[1] Use a respirator when

handling the solid compound outside of a

ventilated enclosure (like a chemical fume hood)

to avoid inhaling dust particles. A NIOSH-

approved respirator with an appropriate

particulate filter (e.g., N95 or better) is

recommended.

Operational Plan: Step-by-Step Handling Protocol
1. Engineering Controls:

Always handle Ferroptosis-IN-10 in a well-ventilated area.[1]

A chemical fume hood is the preferred enclosure for weighing the solid compound and

preparing solutions.

Ensure that a safety shower and an eye wash station are readily accessible and have been

recently tested.[1]
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2. Preparation and Use:

Before handling, read the Safety Data Sheet (SDS) thoroughly.

Don all required PPE as specified in the table above.

When preparing solutions, add the solid compound to the solvent slowly to avoid splashing.

Avoid the formation of dust and aerosols.[1]

3. First Aid Measures:

Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,

removing contact lenses if present. Seek prompt medical attention.[1]

Skin Contact: Rinse the affected skin area thoroughly with water. Remove contaminated

clothing and shoes. If irritation persists, call a physician.[1]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide respiratory support.

Avoid mouth-to-mouth resuscitation.[1]

Ingestion: Wash out the mouth with water. Do NOT induce vomiting. Seek immediate

medical attention.[1]

Experimental Workflow and Disposal
The following diagrams outline the standard workflow for handling Ferroptosis-IN-10 and the

general mechanism of action for ferroptosis inducers.
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Caption: Standard operational workflow for handling Ferroptosis-IN-10.
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Mechanism of Action: Generalized Ferroptosis Induction
Ferroptosis is a form of iron-dependent regulated cell death driven by lipid peroxidation.[3]

While the precise mechanism of Ferroptosis-IN-10 is not specified, inducers generally function

through one of two primary pathways: inhibition of the System Xc- cystine/glutamate antiporter

or direct inhibition of Glutathione Peroxidase 4 (GPX4).[4][5] Both pathways converge to cause

the accumulation of lethal lipid reactive oxygen species (ROS).
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Caption: Generalized signaling pathways for ferroptosis induction.
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Disposal Plan
Proper disposal of chemical waste is critical to ensure safety and environmental compliance.

1. Spill Management:

In case of a spill, evacuate the area if necessary.

Wear appropriate PPE, including respiratory protection.

Absorb liquid spills with an inert, non-combustible material such as diatomite or universal

binders.[1] For solid spills, carefully sweep or scoop the material to avoid creating dust.

Collect the absorbed material and spilled compound into a designated, sealable waste

container.

Decontaminate the spill area and any affected equipment by scrubbing with a suitable

solvent like alcohol.[1]

2. Waste Disposal:

All materials contaminated with Ferroptosis-IN-10, including gloves, absorbent materials,

and empty containers, should be treated as chemical waste.

Collect all waste in a clearly labeled, sealed container. The label should include the chemical

name ("Ferroptosis-IN-10") and any associated hazards.

Do not dispose of this chemical down the drain or in regular trash.[1]

Follow your institution's specific guidelines for chemical waste disposal. Contact your

Environmental Health and Safety (EHS) department for pickup and final disposal

procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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